Immunology/Inflammation
  • CAY10464
    CAY10464
    • Cat. No.:
    • B027634
    • CAS No.:
    • Molecular Formula:
    • C15H12Cl2O
    • Molecular Weight:
    • 279.2 g/mol
    Description
    The aryl hydrocarbon receptor (AhR) is a ligand-dependent intracellular transcription factor whose ligands include some of the most infamous xenobiotics, including dioxin (TCDD, 2,3,7,8-tetrachlorodibenzoparadio...
    - +
  • 12(R)-Hete
    12(R)-Hete
    • Cat. No.:
    • B032252
    • CAS No.:
    • 82337-46-0
    • Molecular Formula:
    • C20H32O3
    • Molecular Weight:
    • 320.5 g/mol
    Description
    12(R)-HETE is a HETE having a (12R)-hydroxy group and (5Z)-, (8Z)-, (10E)- and (14Z)-double bonds. It is a conjugate acid of a 12(R)-HETE(1-). It is an enantiomer of a 12(S)-HETE....
    - +
  • Lhd-221
    Lhd-221
    • Cat. No.:
    • B610799
    • CAS No.:
    • 1227633-49-9
    • Molecular Formula:
    • C24H23N5OS
    • Molecular Weight:
    • 429.5 g/mol
    Description
    StemRegenin 1 is inhibitor of the aryl hydrocarbon receptor
    - +
  • AhR agonist 6
    AhR agonist 6
    • Cat. No.:
    • B12362729
    • CAS No.:
    • Molecular Formula:
    • C17H16F2O2
    • Molecular Weight:
    • 290.30 g/mol
    Description
    AhR agonist 6 is a useful research compound. Its molecular formula is C17H16F2O2 and its molecular weight is 290.30 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AhR agonist 6 suitable for...
    - +
  • ARV-393
    ARV-393
    • Cat. No.:
    • B12365025
    • CAS No.:
    • Molecular Formula:
    • C46H53ClFN9O7
    • Molecular Weight:
    • 898.4 g/mol
    Description
    ARV-393 is a useful research compound. Its molecular formula is C46H53ClFN9O7 and its molecular weight is 898.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ARV-393 suitable for many rese...
    - +
  • BCL6 ligand-1
    BCL6 ligand-1
    • Cat. No.:
    • B12383204
    • CAS No.:
    • Molecular Formula:
    • C24H27ClN6O6
    • Molecular Weight:
    • 531.0 g/mol
    Description
    BCL6 ligand-1 is a useful research compound. Its molecular formula is C24H27ClN6O6 and its molecular weight is 531.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BCL6 ligand-1 suitable fo...
    - +
  • WK692
    WK692
    • Cat. No.:
    • B15602500
    • CAS No.:
    • Molecular Formula:
    • C26H28Br2N8O5
    • Molecular Weight:
    • 692.4 g/mol
    Description
    WK692 is a useful research compound. Its molecular formula is C26H28Br2N8O5 and its molecular weight is 692.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality WK692 suitable for many research...
    - +
  • Indolokine A5
    Indolokine A5
    • Cat. No.:
    • B15602687
    • CAS No.:
    • Molecular Formula:
    • C13H8N2O3S
    • Molecular Weight:
    • 272.28 g/mol
    Description
    Indolokine A5 is an indolyl carboxylic acid.
    - +
  • CAY 10465
    CAY 10465
    • Cat. No.:
    • B15603190
    • CAS No.:
    • Molecular Formula:
    • C15H9Cl2F3
    • Molecular Weight:
    • 317.1 g/mol
    Description
    CAY 10465 is a useful research compound. Its molecular formula is C15H9Cl2F3 and its molecular weight is 317.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CAY 10465 suitable for many res...
    - +
  • ARV-393
    ARV-393
    • Cat. No.:
    • B15604898
    • CAS No.:
    • 2851885-95-3
    • Molecular Formula:
    • C46H53ClFN9O7
    • Molecular Weight:
    • 898.4 g/mol
    Description
    ARV-393 is a useful research compound. Its molecular formula is C46H53ClFN9O7 and its molecular weight is 898.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ARV-393 suitable for many rese...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img